Cas no 480451-91-0 ((4-chloro-3-fluorophenyl)carbamoylformic Acid)

• Product Name: (4-chloro-3-fluorophenyl)carbamoylformic Acid
• CAS No: 480451-91-0
• MF: C₈H₅ClFNO₃
• MW: 217.581604719162
• MDL: MFCD14673620
• CID: 2648096
• PubChem ID: 22934746
• Update Time: 2025-08-03

(4-chloro-3-fluorophenyl)carbamoylformic Acid Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-fluorophenyl)carbamoylformic Acid

• MDL： MFCD14673620
• Inchi： 1S/C8H5ClFNO3/c9-5-2-1-4(3-6(5)10)11-7(12)8(13)14/h1-3H,(H,11,12)(H,13,14)
• InChI Key： WJQIBFYNJHMMLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)NC(C(=O)O)=O

Additional information on (4-chloro-3-fluorophenyl)carbamoylformic Acid

Comprehensive Guide to (4-Chloro-3-Fluorophenyl)carbamoylformic Acid (CAS No. 480451-91-0)

(4-Chloro-3-fluorophenyl)carbamoylformic Acid (CAS No. 480451-91-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, known for its unique structural properties, has garnered attention in recent years due to its potential role in drug discovery and material science. In this article, we delve into its chemical characteristics, synthesis methods, applications, and market trends, while addressing frequently asked questions by researchers and industry professionals.

The molecular formula of (4-chloro-3-fluorophenyl)carbamoylformic Acid is C₈H₅ClFNO₃, with a molecular weight of 217.58 g/mol. Its structure features a carbamoylformic acid moiety attached to a 4-chloro-3-fluorophenyl ring, which contributes to its reactivity and functional versatility. This compound is often sought after for its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and enzyme inhibitors.

Recent studies highlight the growing interest in fluorinated phenyl derivatives, such as (4-chloro-3-fluorophenyl)carbamoylformic Acid, due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly intrigued by its potential applications in targeted drug delivery systems and bioconjugation chemistry. The presence of both chloro and fluoro substituents on the phenyl ring allows for selective modifications, making it a valuable building block in medicinal chemistry.

In the agrochemical sector, derivatives of (4-chloro-3-fluorophenyl)carbamoylformic Acid have shown promise as precursors for crop protection agents. The compound's ability to interact with specific biological targets in pests while maintaining low toxicity to non-target organisms aligns with the increasing demand for environmentally friendly pesticides. This has led to a surge in patent filings and research publications exploring its potential in sustainable agriculture.

The synthesis of (4-chloro-3-fluorophenyl)carbamoylformic Acid typically involves the reaction of 4-chloro-3-fluoroaniline with oxalyl chloride followed by hydrolysis. Recent advancements in green chemistry have focused on optimizing this process to reduce waste generation and improve yield. Alternative routes using microwave-assisted synthesis and flow chemistry techniques are also being investigated to enhance scalability and cost-efficiency.

From a commercial perspective, the global market for fluorinated aromatic compounds like (4-chloro-3-fluorophenyl)carbamoylformic Acid is projected to grow significantly, driven by increasing R&D investments in pharmaceutical and agrochemical industries. Key manufacturers are expanding their production capacities to meet the rising demand from North America, Europe, and Asia-Pacific regions. Quality control remains a critical factor, with HPLC and NMR being the preferred analytical techniques for purity assessment.

Storage and handling of (4-chloro-3-fluorophenyl)carbamoylformic Acid require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizers. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. Material Safety Data Sheets (MSDS) provide comprehensive guidance on its safe use in research and industrial settings.

Researchers frequently inquire about the solubility profile of (4-chloro-3-fluorophenyl)carbamoylformic Acid. It demonstrates moderate solubility in polar organic solvents such as DMSO and methanol, but limited solubility in water. This property is particularly relevant for formulation development in pharmaceutical applications. Recent computational studies have employed molecular docking simulations to predict its interaction with biological targets, opening new avenues for structure-activity relationship (SAR) studies.

The environmental fate of (4-chloro-3-fluorophenyl)carbamoylformic Acid and its derivatives has become a topic of increased scrutiny. Biodegradation studies suggest that under appropriate conditions, the compound can undergo microbial degradation, though persistence may vary depending on environmental factors. This aspect is crucial for regulatory compliance and environmental risk assessments, especially in agrochemical applications.

Looking ahead, the scientific community anticipates expanded applications of (4-chloro-3-fluorophenyl)carbamoylformic Acid in material science, particularly in the development of specialty polymers and coatings. Its unique combination of aromatic and carboxylic acid functionalities makes it a candidate for creating novel high-performance materials with tailored properties. Collaborative research between academia and industry continues to uncover new possibilities for this versatile compound.

For researchers seeking reliable sources of (4-chloro-3-fluorophenyl)carbamoylformic Acid (CAS No. 480451-91-0), it's essential to verify supplier credentials and request comprehensive analytical certificates. Reputable chemical suppliers typically provide batch-specific characterization data including HPLC purity, melting point, and spectral information. Custom synthesis services are also available for those requiring specific isotopic labeling or derivative forms of this compound.